Cas no 2227706-27-4 ((2R)-1-{3-(trifluoromethyl)sulfanylphenyl}propan-2-amine)

• Product Name: (2R)-1-{3-(trifluoromethyl)sulfanylphenyl}propan-2-amine
• CAS No: 2227706-27-4
• MF: C₁₀H₁₂F₃NS
• MW: 235.269191741943
• CID: 5807558
• PubChem ID: 165854037
• Update Time: 2025-06-08

(2R)-1-{3-(trifluoromethyl)sulfanylphenyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-{3-(trifluoromethyl)sulfanylphenyl}propan-2-amine
• (2R)-1-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-2-amine
• EN300-1962046
• 2227706-27-4

• Inchi： 1S/C10H12F3NS/c1-7(14)5-8-3-2-4-9(6-8)15-10(11,12)13/h2-4,6-7H,5,14H2,1H3/t7-/m1/s1
• InChI Key： KNAYQGVZGNYISX-SSDOTTSWSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)C[C@@H](C)N

Computed Properties

• Exact Mass: 235.06425505g/mol
• Monoisotopic Mass: 235.06425505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.3Ų

Additional information on (2R)-1-{3-(trifluoromethyl)sulfanylphenyl}propan-2-amine

Comprehensive Overview of (2R)-1-{3-(trifluoromethyl)sulfanylphenyl}propan-2-amine (CAS No. 2227706-27-4)

The compound (2R)-1-{3-(trifluoromethyl)sulfanylphenyl}propan-2-amine (CAS No. 2227706-27-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This chiral amine features a trifluoromethylsulfanyl group attached to a phenyl ring, which is further linked to a propylamine backbone. The presence of the trifluoromethyl moiety enhances the compound's metabolic stability and lipophilicity, making it a valuable scaffold in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in agrochemicals, pharmaceuticals, and advanced materials. The (2R)-1-{3-(trifluoromethyl)sulfanylphenyl}propan-2-amine is no exception, as researchers explore its potential in modulating biological targets. Its chiral center at the second carbon of the propylamine chain adds another layer of complexity, enabling enantioselective interactions with proteins and enzymes. This specificity is crucial for developing highly selective inhibitors or agonists in therapeutic applications.

One of the trending topics in chemical research is the role of sulfur-containing groups in enhancing drug bioavailability. The sulfanylphenyl group in this compound contributes to its electronic and steric properties, which can influence binding affinity and pharmacokinetics. Additionally, the trifluoromethyl group is known to improve membrane permeability, a feature highly sought after in CNS-targeting drugs. These attributes make (2R)-1-{3-(trifluoromethyl)sulfanylphenyl}propan-2-amine a subject of interest for researchers investigating neuroactive compounds or enzyme modulators.

From a synthetic chemistry perspective, the preparation of (2R)-1-{3-(trifluoromethyl)sulfanylphenyl}propan-2-amine involves multi-step organic transformations, including chiral resolution and sulfanylation reactions. Advanced techniques such as asymmetric synthesis and catalysis are often employed to achieve high enantiomeric purity. The compound's CAS No. 2227706-27-4 serves as a unique identifier in chemical databases, facilitating its tracking in regulatory and research contexts.

The growing interest in personalized medicine and targeted therapies has further highlighted the importance of chiral amines like (2R)-1-{3-(trifluoromethyl)sulfanylphenyl}propan-2-amine. Its potential applications span from neurological disorders to metabolic diseases, aligning with current healthcare trends. Moreover, the compound's structural motifs are frequently searched in academic and industrial databases, reflecting its relevance in contemporary chemical research.

In summary, (2R)-1-{3-(trifluoromethyl)sulfanylphenyl}propan-2-amine (CAS No. 2227706-27-4) represents a versatile and pharmacologically intriguing molecule. Its combination of fluorine and sulfur functionalities, along with its chiral nature, positions it as a promising candidate for further exploration in drug development and material science. As research continues to uncover its potential, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.